Cas no 1368594-92-6 (2-(1H-1,3-benzodiazol-5-yl)ethyl(methyl)amine)

2-(1H-1,3-benzodiazol-5-yl)ethyl(methyl)amine structure
1368594-92-6 structure
Product Name:2-(1H-1,3-benzodiazol-5-yl)ethyl(methyl)amine
CAS No:1368594-92-6
MF:C10H13N3
MW:175.230321645737
CID:6591843
PubChem ID:82490551
Update Time:2024-01-14

2-(1H-1,3-benzodiazol-5-yl)ethyl(methyl)amine Chemical and Physical Properties

Names and Identifiers

    • 2-(1H-1,3-benzodiazol-5-yl)ethyl(methyl)amine
    • [2-(1H-1,3-benzodiazol-5-yl)ethyl](methyl)amine
    • EN300-1858347
    • SCHEMBL14756360
    • 1368594-92-6
    • Inchi: 1S/C10H13N3/c1-11-5-4-8-2-3-9-10(6-8)13-7-12-9/h2-3,6-7,11H,4-5H2,1H3,(H,12,13)
    • InChI Key: NGUNXHXZLZDZFO-UHFFFAOYSA-N
    • SMILES: N1C=NC2=CC=C(C=C12)CCNC

Computed Properties

  • Exact Mass: 175.110947427g/mol
  • Monoisotopic Mass: 175.110947427g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 2
  • Hydrogen Bond Acceptor Count: 2
  • Heavy Atom Count: 13
  • Rotatable Bond Count: 3
  • Complexity: 160
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 1.2
  • Topological Polar Surface Area: 40.7Ų

2-(1H-1,3-benzodiazol-5-yl)ethyl(methyl)amine Pricemore >>

Related Categories No. Product Name Cas No. Purity Specification Price update time Inquiry
Enamine
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